Cas no 2549041-58-7 (4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione)

• Product Name: 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione
• CAS No: 2549041-58-7
• MF: C₁₅H₁₄N₂O₃S₂
• MW: 334.413260936737
• CID: 5314929
• PubChem ID: 154831009
• Update Time: 2025-07-15

4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,4-Benzothiadiazin-3(4H)-one, 4-methyl-2-[3-(methylthio)phenyl]-, 1,1-dioxide
• 4-methyl-2-[3-(methylsulfanyl)phenyl]-3,4-dihydro-2H-1??,2,4-benzothiadiazine-1,1,3-trione
• F6782-4424
• 4-methyl-2-[3-(methylsulfanyl)phenyl]-3,4-dihydro-2H-1lambda,2,4-benzothiadiazine-1,1,3-trione
• AKOS040727758
• 2549041-58-7
• 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

• Inchi： 1S/C15H14N2O3S2/c1-16-13-8-3-4-9-14(13)22(19,20)17(15(16)18)11-6-5-7-12(10-11)21-2/h3-10H,1-2H3
• InChI Key： LOFJAFREVJETED-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2N(C)C(N1C1C=CC=C(C=1)SC)=O)(=O)=O

Computed Properties

• Exact Mass: 334.04458466g/mol
• Monoisotopic Mass: 334.04458466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 91.4Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 528.0±52.0 °C(Predicted)
• pka: -2.01±0.20(Predicted)

Additional information on 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione

Comprehensive Analysis of 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione (CAS No. 2549041-58-7)

The compound 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione (CAS No. 2549041-58-7) is a structurally unique heterocyclic molecule that has garnered significant interest in pharmaceutical and materials science research. Its complex name reflects its intricate chemical architecture, which combines a benzothiadiazine core with methylsulfanyl and methyl substituents. This combination of functional groups contributes to its potential applications in drug discovery and organic synthesis.

In recent years, researchers have focused on the benzothiadiazine derivatives due to their diverse biological activities, including anti-inflammatory, antimicrobial, and enzyme-modulating properties. The presence of the methylsulfanyl group in this compound enhances its lipophilicity, which is a critical factor in drug bioavailability. This characteristic aligns with the growing demand for bioavailable small molecules in the pharmaceutical industry, a topic frequently searched in academic and industrial databases.

The synthesis of 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione involves multi-step organic reactions, often starting from commercially available aniline derivatives. Its 1,2,4-benzothiadiazine-1,1,3-trione scaffold is particularly noteworthy, as it resembles motifs found in several FDA-approved drugs. This structural similarity has led to increased exploration of its structure-activity relationships (SAR), a hot topic in medicinal chemistry forums and AI-driven drug design platforms.

From a materials science perspective, the methylsulfanyl moiety in this compound offers intriguing possibilities for the development of organic semiconductors and photovoltaic materials. These applications are highly relevant to current trends in sustainable energy solutions, a subject dominating scientific search queries. The compound's ability to participate in charge-transfer interactions makes it a candidate for optoelectronic applications, another area of intense research interest.

Analytical characterization of CAS No. 2549041-58-7 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, which are essential for reliable research outcomes. The growing availability of computational chemistry tools has further facilitated the study of this molecule, enabling researchers to predict its properties before laboratory synthesis—a approach frequently discussed in AI-assisted chemistry circles.

In biochemical studies, derivatives of 3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione have shown promise as modulators of various enzymatic pathways. This has sparked interest in their potential therapeutic applications, particularly in addressing metabolic disorders and neurological conditions—topics that consistently rank high in medical literature searches. The methyl substitution at position 4 of the benzothiadiazine ring may influence the compound's metabolic stability, a crucial consideration in drug development pipelines.

The stability profile of 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione under various conditions (pH, temperature, and light exposure) has become a subject of investigation, especially with the pharmaceutical industry's emphasis on drug formulation stability. Such studies are vital for determining appropriate storage conditions and shelf life, information highly sought after by quality control professionals.

Recent patent literature reveals growing intellectual property activity surrounding benzothiadiazine derivatives, with particular attention to their use in combination therapies. This trend reflects the broader pharmaceutical industry's focus on polypharmacology approaches to complex diseases. The unique structure of CAS No. 2549041-58-7 positions it as a potential candidate for such multi-target strategies.

From an environmental perspective, researchers are examining the biodegradation pathways of similar sulfur-containing heterocycles, responding to increased regulatory scrutiny of pharmaceutical compounds in wastewater. This aligns with the rising public interest in green chemistry principles and sustainable pharmaceutical manufacturing, topics that frequently appear in environmental science searches.

The compound's potential role in crystal engineering deserves special mention. The interplay between its methylsulfanyl group and the benzothiadiazine core creates opportunities for designing novel crystalline materials with tailored properties. This application area has gained traction in materials science communities, particularly in discussions about molecular self-assembly techniques.

In conclusion, 4-methyl-2-3-(methylsulfanyl)phenyl-3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1,3-trione represents a fascinating case study in modern chemical research. Its structural features bridge multiple disciplines, from medicinal chemistry to materials science, addressing several current scientific priorities. As research continues to unravel its full potential, this compound will likely remain a subject of intense study and discussion in scientific circles worldwide.